Cas no 80-37-5 (Benzenesulfonamide,N-(3-nitrophenyl)-)

• Product Name: Benzenesulfonamide,N-(3-nitrophenyl)-
• CAS No: 80-37-5
• MF: C₁₂H₁₀N₂O₄S
• MW: 278.283801555634
• CID: 723702
• PubChem ID: 66459
• Update Time: 2025-04-19

Benzenesulfonamide,N-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(3-nitrophenyl)-
• N-(3-nitrophenyl)benzenesulfonamide
• Benzenesulfonanilide,3'-nitro
• Benzolsulfonsaeure-<3-nitro-anilid>
• NSC-29058
• CHEMBL435519
• m-(phenylsulfonamido)-nitrobenzene
• SR-01000416252
• EINECS 201-273-0
• DTXSID40229995
• 80-37-5
• NSC29058
• Benzenesulfonanilide, 3'-nitro-
• EU-0003195
• N-(m-Nitrophenyl)benzenesulphonamide
• NSC 29058
• Z45631653
• NS00038073
• Benzenesulfonamide, N-(3-nitrophenyl)-
• N-(3-Nitrophenyl)benzenesulfonamide #
• SR-01000416252-1
• SCHEMBL893934
• AKOS001610207
• DB-417933
• N-{3-nitrophenyl}benzenesulfonamide
• AE-641/00009026

• MDL： MFCD00438172
• Inchi： 1S/C12H10N2O4S/c15-14(16)11-6-4-5-10(9-11)13-19(17,18)12-7-2-1-3-8-12/h1-9,13H
• InChI Key： CWBLFCFUSMBFSO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1C=CC=C(C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 278.03600
• Monoisotopic Mass: 278.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 100A^2

Experimental Properties

• Density: 1.461
• Boiling Point: 443.2°C at 760 mmHg
• Flash Point: 221.8°C
• Refractive Index: 1.656
• PSA: 100.37000
• LogP: 4.07260